Cas no 2034457-89-9 (2-methyl-6-[4-(pyridin-2-yl)piperazin-1-yl]pyrazine)

• Product Name: 2-methyl-6-[4-(pyridin-2-yl)piperazin-1-yl]pyrazine
• CAS No: 2034457-89-9
• MF: C₁₄H₁₇N₅
• MW: 255.318281888962
• CID: 5335740
• Update Time: 2025-06-09

2-methyl-6-[4-(pyridin-2-yl)piperazin-1-yl]pyrazine Chemical and Physical Properties

Names and Identifiers

• 2-methyl-6-(4-(pyridin-2-yl)piperazin-1-yl)pyrazine
• MLS003124465
• SMR001285833
• 2-methyl-6-(4-pyridin-2-ylpiperazin-1-yl)pyrazine
• 2-methyl-6-[4-(pyridin-2-yl)piperazin-1-yl]pyrazine

• Inchi： 1S/C14H17N5/c1-12-10-15-11-14(17-12)19-8-6-18(7-9-19)13-4-2-3-5-16-13/h2-5,10-11H,6-9H2,1H3
• InChI Key： KOYUKPKGHSPLHF-UHFFFAOYSA-N
• SMILES： N1(C2C=NC=C(C)N=2)CCN(C2C=CC=CN=2)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 277
• XLogP3: 1.5
• Topological Polar Surface Area: 45.2

Additional information on 2-methyl-6-[4-(pyridin-2-yl)piperazin-1-yl]pyrazine

Comprehensive Overview of 2-methyl-6-[4-(pyridin-2-yl)piperazin-1-yl]pyrazine (CAS No. 2034457-89-9)

The compound 2-methyl-6-[4-(pyridin-2-yl)piperazin-1-yl]pyrazine (CAS No. 2034457-89-9) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This article delves into its molecular properties, synthesis, and relevance in contemporary scientific discourse, addressing common queries such as "What is the role of pyrazine derivatives in drug discovery?" and "How does piperazine modification enhance bioactivity?".

Structurally, 2-methyl-6-[4-(pyridin-2-yl)piperazin-1-yl]pyrazine combines a pyrazine core with a piperazine moiety linked to a pyridine ring. This arrangement is pivotal for its interactions with biological targets, particularly in central nervous system (CNS) research. Recent studies highlight its potential as a scaffold for designing kinase inhibitors or G-protein-coupled receptor (GPCR) modulators, aligning with trending topics like "targeted therapy for neurodegenerative diseases" and "small-molecule drug optimization".

The synthesis of 2034457-89-9 typically involves multi-step organic reactions, including nucleophilic substitution and coupling protocols. Researchers often explore "green chemistry approaches for piperazine derivatives" to improve yield and sustainability, reflecting broader industry shifts toward eco-friendly methodologies. Analytical techniques such as NMR, HPLC, and mass spectrometry are employed to confirm purity and structural integrity, addressing FAQs like "How to characterize complex heterocycles?".

In pharmacological contexts, the 2-methylpyrazine segment contributes to metabolic stability, while the 4-(pyridin-2-yl)piperazine unit enhances binding affinity. This dual functionality makes the compound a candidate for investigating "structure-activity relationships (SAR)" in medicinal chemistry. Notably, its analogs have been explored for applications in antidepressant and antipsychotic drug development, resonating with searches like "new CNS drug candidates 2024".

From a commercial perspective, CAS 2034457-89-9 is primarily utilized by research institutions and pharmaceutical companies focusing on high-throughput screening and lead compound optimization. Its availability in milligram-to-gram quantities caters to both academic and industrial demand, with suppliers emphasizing "custom synthesis of pyrazine derivatives" as a key service.

Emerging trends also link 2-methyl-6-[4-(pyridin-2-yl)piperazin-1-yl]pyrazine to computational drug design, where in silico models predict its ADMET (absorption, distribution, metabolism, excretion, and toxicity) profiles. Such advancements address popular queries like "How AI accelerates drug discovery?" and "machine learning in molecular docking".

In summary, 2034457-89-9 represents a versatile building block in modern chemistry, bridging gaps between synthetic innovation and therapeutic potential. Its study aligns with global research priorities, including "precision medicine" and "fragment-based drug design", ensuring continued relevance in scientific literature and patent filings.